Cas no 1620981-11-4 (8-Chloro-5-fluoro-1,7-naphthyridine-3-carbonitrile)

• Product Name: 8-Chloro-5-fluoro-1,7-naphthyridine-3-carbonitrile
• CAS No: 1620981-11-4
• MF: C₉H₃ClFN₃
• MW: 207.591623544693
• CID: 4797851
• Update Time: 2026-02-27

8-Chloro-5-fluoro-1,7-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 8-chloro-5-fluoro-1,7-naphthyridine-3-carbonitrile
• 8-Chloro-5-fluoro-1,7-naphthyridine-3-carbonitrile

• Inchi： 1S/C9H3ClFN3/c10-9-8-6(7(11)4-14-9)1-5(2-12)3-13-8/h1,3-4H
• InChI Key： VURFKVWVLLJDIC-UHFFFAOYSA-N
• SMILES： ClC1C2C(C(=CN=1)F)=CC(C#N)=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 264
• XLogP3: 1.9
• Topological Polar Surface Area: 49.6

Additional information on 8-Chloro-5-fluoro-1,7-naphthyridine-3-carbonitrile

Professional Introduction to 8-Chloro-5-fluoro-1,7-naphthyridine-3-carbonitrile (CAS No. 1620981-11-4)

8-Chloro-5-fluoro-1,7-naphthyridine-3-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1620981-11-4, belongs to the naphthyridine class of heterocyclic aromatic compounds. Naphthyridines are known for their versatile structural framework, which makes them valuable scaffolds in the design and synthesis of bioactive molecules.

The structural features of 8-Chloro-5-fluoro-1,7-naphthyridine-3-carbonitrile include a naphthyridine core substituted with a chlorine atom at the 8-position, a fluorine atom at the 5-position, and a cyano group at the 3-position. These substituents not only contribute to the compound's unique electronic and steric properties but also enhance its potential as a pharmacophore in drug discovery efforts. The presence of both chloro and fluoro groups introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule.

In recent years, there has been a growing interest in developing novel therapeutic agents based on naphthyridine derivatives due to their demonstrated biological activity across various disease targets. The compound 8-Chloro-5-fluoro-1,7-naphthyridine-3-carbonitrile has been investigated for its potential applications in oncology, anti-inflammatory, and antimicrobial therapies. Its structural motif is reminiscent of known pharmacologically active molecules, suggesting that it may exhibit similar or even improved biological properties.

One of the most compelling aspects of this compound is its potential as a lead molecule in medicinal chemistry. The combination of chloro and fluoro substituents can serve as handles for further chemical modification, allowing researchers to optimize its pharmacokinetic and pharmacodynamic profiles. This flexibility makes 8-Chloro-5-fluoro-1,7-naphthyridine-3-carbonitrile an attractive candidate for structure-based drug design initiatives.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The fluorine atom in 8-Chloro-5-fluoro-1,7-naphthyridine-3-carbonitrile is strategically positioned to interact with biological targets, potentially improving the compound's efficacy. Additionally, the cyano group at the 3-position can serve as a point of attachment for further derivatization, enabling the creation of more complex molecular architectures.

The synthesis of 8-Chloro-5-fluoro-1,7-naphthyridine-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chloro and fluoro substituents typically requires specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the naphthyridine core efficiently. The subsequent functionalization at the 3-position with a cyano group adds another layer of complexity but is crucial for achieving the desired biological activity.

In terms of biological evaluation, preliminary studies on derivatives of naphthyridine have shown promising results in inhibiting certain enzymes and receptors involved in disease pathways. While specific data on 8-Chloro-5-fluoro-1,7-naphthyridine-3-carbonitrile is still emerging, its structural similarity to known active compounds suggests that it may exhibit similar or enhanced biological effects. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool in chemical biology studies aimed at understanding enzyme function and ligand-receptor interactions. By serving as a scaffold for drug discovery efforts, 8-Chloro-5-fluoro-1,7-naphthyridine-3-carbonitrile could contribute to the development of new treatments for a wide range of diseases.

The future direction of research on this compound will likely focus on optimizing its synthetic routes for scalability and cost-effectiveness. Additionally, exploring its biological activity through high-throughput screening and structure-guided optimization will be crucial for translating preclinical findings into clinical applications. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking the full potential of this promising molecule.

In conclusion, 8-Chloro-5-fluoro-1,7-naphthyridine-3-carbonitrile (CAS No. 1620981-11-4) represents an exciting opportunity in medicinal chemistry due to its versatile structural framework and potential biological activity. Its unique combination of substituents positions it as a valuable lead molecule for further development. As research continues to uncover new therapeutic applications for naphthyridine derivatives, compounds like this one are poised to play a significant role in addressing unmet medical needs.